Cas no 80242-23-5 (5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile
• CAS No: 80242-23-5
• MF: C₇H₃Cl₃N₂O
• MW: 237.470518350601
• MDL: MFCD20126834
• CID: 2802638
• PubChem ID: 12730476
• Update Time: 2025-06-09

5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile
• AKOS026729806
• EN300-93605
• DTXSID10508325
• GZOKBSGKQFQHRS-UHFFFAOYSA-N
• 2-trichloroacetylpyrrole-4-carbonitrile
• 80242-23-5
• CS-0264640
• Z1267866895
• 5-(2,2,2-trichloro-acetyl)-1H-pyrrole-3-carbonitrile
• 5-(trichloroacetyl)-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 5-(trichloroacetyl)-
• SCHEMBL4091668

• MDL： MFCD20126834
• Inchi： 1S/C7H3Cl3N2O/c8-7(9,10)6(13)5-1-4(2-11)3-12-5/h1,3,12H
• InChI Key： GZOKBSGKQFQHRS-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC(C#N)=CN1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 235.931096g/mol
• Monoisotopic Mass: 235.931096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile

Introduction to 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile (CAS No. 80242-23-5)

5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 80242-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives family, a class of heterocyclic molecules known for their diverse biological activities and applications in drug development. The structural features of 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile, particularly the presence of a trichloroacetyl group and a cyano substituent, contribute to its unique chemical properties and potential therapeutic utility.

The trichloroacetyl moiety in the molecular structure imparts a high degree of electrophilicity, making the compound a valuable intermediate in synthetic chemistry. This functionality allows for further derivatization, enabling the creation of more complex molecules with tailored biological properties. In contrast, the cyano group introduces a polar and electron-withdrawing effect, which can influence the compound's solubility, reactivity, and interactions with biological targets. Together, these structural elements make 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile a versatile building block for designing novel pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole derivatives in addressing various therapeutic challenges. Pyrroles are integral components of numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of electron-withdrawing groups such as the cyano moiety can enhance binding affinity and selectivity towards specific biological targets. Furthermore, the acylated pyrrole scaffold has been explored in the development of protease inhibitors, which are critical in treating chronic diseases like HIV and hepatitis.

One of the most compelling aspects of 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile is its potential as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles. The compound's ability to undergo further functionalization allows researchers to optimize properties such as metabolic stability, solubility, and bioavailability. For instance, modifications at the trichloroacetyl position can lead to derivatives with enhanced binding to biological receptors or improved resistance to enzymatic degradation. These characteristics are particularly relevant in the development of long-acting drugs that require sustained therapeutic effects.

In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile, including its rigid pyrrole core and polar functional groups, make it an attractive candidate for virtual screening against large databases of biological targets. Such approaches have accelerated the identification of novel drug-like molecules and reduced the time required for hit-to-drug conversion.

The synthesis of 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include condensation reactions between appropriately substituted pyrroles and trichloroacetyl chloride derivatives under controlled conditions. The introduction of the cyano group often follows through cyanation reactions or nucleophilic substitution processes. These synthetic strategies underscore the compound's role as a key intermediate in constructing complex molecular architectures.

From a biochemical perspective, the interaction between 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbonitrile and biological targets is governed by principles such as hydrogen bonding, hydrophobic interactions, and electrostatic forces. The presence of both electrophilic and polar sites on the molecule allows it to engage with multiple residues on a target protein or enzyme simultaneously. This multifaceted binding capability is crucial for achieving high affinity and selectivity in drug design.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrroles in developing next-generation therapeutics. The structural diversity inherent in these molecules provides a rich scaffold for innovation. For example, recent studies have demonstrated that pyrrole-based inhibitors can modulate enzyme activity by interfering with critical catalytic residues or allosteric sites. Such mechanisms are essential for developing drugs that not only inhibit target enzymes but also restore normal cellular function.

Moreover，the environmental impact of pharmaceutical intermediates has prompted researchers to explore greener synthetic routes for compounds like 5-(2,2，２-trichloroacetyl)-1H-pyrrole-3-carbonitrile。 Catalytic methods and solvent-free reactions have been investigated to minimize waste generation while maintaining high yields。 These efforts align with broader sustainability goals within the chemical industry，ensuring that drug development remains environmentally responsible.

In conclusion，5-(２，２，２-trichloroacetyl)-1H-pyrrole-3-carbonitrile (CAS No．80２42—23—5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications。 Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery pipelines。 As research continues to uncover new biological targets and synthetic methodologies，this compound will likely remain at forefront of medicinal chemistry innovation．